![molecular formula C11H13FN2O2S2 B2998042 2-[(2-Fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole CAS No. 868218-47-7](/img/structure/B2998042.png)
2-[(2-Fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole
Overview
Description
2-[(2-Fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole, also known as FMI, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMI is a member of the imidazole family of compounds, which are known for their diverse biological activities.
Scientific Research Applications
Antibacterial Activity
Compounds containing sulfone derivatives exhibit significant antibacterial activities. For instance, sulfone derivatives with 1,3,4-oxadiazole moieties have shown promising antibacterial properties against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae. These compounds, through the enhancement of plant defense mechanisms, such as increased activities of superoxide dismutase and peroxidase, can significantly reduce the damage caused by bacterial infections in plants (Shi et al., 2015).
Antifungal Activity
The novel synthesis of sulfone and sulfide derivatives has been directed towards improving antimicrobial efficacy. Notably, sulfone derivatives have been evaluated for their antifungal activities, revealing that certain derivatives demonstrate activity superior to conventional drugs against a range of fungi. This suggests the potential of these compounds in developing new antifungal agents with enhanced efficacy and broader spectrum of activity (Belavagi et al., 2015).
Drug Metabolism
The application of biocatalysis to drug metabolism has been explored, particularly in the preparation of mammalian metabolites of complex biaryl-bis-sulfonamide compounds. This approach facilitates the generation of sufficient quantities of metabolites for structural characterization and further study. It exemplifies the use of microbial systems to mimic mammalian metabolic processes, thereby aiding in the understanding of drug metabolism and the development of novel therapeutic agents (Zmijewski et al., 2006).
Mechanism of Action
Target of Action
The primary targets of the compound “2-[(2-Fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole” are currently unknown. The compound’s structure is similar to other molecules used in pharmaceutical testing , suggesting it may interact with similar targets.
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. Given the structural similarity to other pharmaceutical compounds , it may affect similar pathways.
properties
IUPAC Name |
2-[(2-fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O2S2/c1-18(15,16)14-7-6-13-11(14)17-8-9-4-2-3-5-10(9)12/h2-5H,6-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMSMHAGVRJMWPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN=C1SCC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Fluorophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole | |
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